Cas no 1805413-74-4 (3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1805413-74-4
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4891454
• Update Time: 2025-05-24

3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-2-4(14)5(7(9)10)6(15-3)8(11,12)13/h2,7H,1H3
• InChI Key： GLHOZBYBDLVRPX-UHFFFAOYSA-N
• SMILES： IC1C=C(C)N=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine

3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine, identified by the CAS number 1805413-74-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This pyridine derivative exhibits unique electronic and structural properties due to its substituted groups, making it a valuable compound for research and industrial purposes.

The molecular structure of 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine consists of a pyridine ring with multiple substituents. The presence of a difluoromethyl group at position 3, an iodo group at position 4, a methyl group at position 6, and a trifluoromethyl group at position 2 creates a complex electronic environment. These substituents not only influence the molecule's reactivity but also contribute to its stability and solubility properties.

Recent studies have highlighted the potential of this compound in the field of electrochemical applications. Researchers have demonstrated that the trifluoromethyl group significantly enhances the molecule's electron-withdrawing ability, which is crucial for applications in battery technology and energy storage systems. Additionally, the iodo group at position 4 has been shown to facilitate redox reactions, making this compound a promising candidate for use in advanced battery electrodes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and Friedel-Crafts alkylation reactions. The use of iodine as an intermediate plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis pathway, reducing production costs and improving scalability.

The application of 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine extends beyond electrochemistry. It has been utilized in pharmaceutical research as a building block for designing bioactive molecules. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. Furthermore, its unique electronic properties have been leveraged in the development of novel sensors and detection systems.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. Studies indicate that it exhibits low toxicity and minimal environmental impact when handled appropriately. This makes it suitable for use in industrial settings where safety and sustainability are paramount.

In conclusion, 3-(Difluoromethyl)-4-iodo-6-methyl-2-(trifluoromethyl)pyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research, positioning it as a key molecule in modern chemical science.